Cas no 149691-40-7 (2-(1-chloroethyl)-Pyridine hydrochloride)

• Product Name: 2-(1-chloroethyl)-Pyridine hydrochloride
• CAS No: 149691-40-7
• MF: C₇H₉Cl₂N
• MW: 178.059059858322
• MDL: MFCD13196020
• CID: 1106471
• PubChem ID: 45792279
• Update Time: 2025-05-25

2-(1-chloroethyl)-Pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1-chloroethyl)-Pyridine hydrochloride
• 2-(1-CHLORO-ETHYL)-PYRIDINE HCL
• 2-(1-Chloro-ethyl)-pyridine hydrochloride
• F13294
• 149691-40-7
• ZFA69140
• Pyridine, 2-(1-chloroethyl)-, hydrochloride
• SB33776
• SCHEMBL3109477
• 2-(1-chloroethyl)pyridinehydrochloride
• KKSMVNMIWFOECC-UHFFFAOYSA-N
• EN300-54209
• DB-259906
• 2-(1-chloroethyl)pyridine hydrochloride
• AS-47329
• AKOS024262349
• 2-(1-chloroethyl)pyridine;hydrochloride
• CS-0447051
• MFCD13196020

• MDL： MFCD13196020
• Inchi： 1S/C7H8ClN.ClH/c1-6(8)7-4-2-3-5-9-7;/h2-6H,1H3;1H
• InChI Key： KKSMVNMIWFOECC-UHFFFAOYSA-N
• SMILES： ClC(C)C1C=CC=CN=1.Cl

Computed Properties

• Exact Mass: 177.0112047g/mol
• Monoisotopic Mass: 177.0112047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9Ų

2-(1-chloroethyl)-Pyridine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(1-chloroethyl)-Pyridine hydrochloride

2-(1-Chloroethyl)-Pyridine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 149691-40-7, commonly referred to as 2-(1-chloroethyl)-pyridine hydrochloride, is a significant molecule in the field of organic chemistry. This compound is a derivative of pyridine, a six-membered aromatic heterocycle with one nitrogen atom. The 2-(1-chloroethyl) substituent introduces unique chemical properties, making it a valuable compound in various applications.

Pyridine derivatives have long been studied for their versatile reactivity and potential in pharmaceuticals, agrochemicals, and materials science. The hydrochloride salt form of 2-(1-chloroethyl)-pyridine is particularly interesting due to its enhanced solubility in polar solvents, which facilitates its use in synthetic reactions. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, such as antiviral agents and anticancer drugs.

One of the most notable advancements involving 2-(1-chloroethyl)-pyridine hydrochloride is its application in the development of targeted drug delivery systems. Researchers have exploited its ability to form stable complexes with metal ions, enabling the creation of nanoscale drug carriers. These carriers have shown promise in improving the efficacy of chemotherapeutic agents by reducing systemic toxicity and enhancing tumor specificity.

In addition to its medicinal applications, this compound has also found utility in the field of catalysis. The chloroethyl group acts as a directing moiety, facilitating the formation of highly active catalysts for olefin polymerization and other industrial processes. Recent breakthroughs in asymmetric catalysis have further expanded its potential in producing enantioselective products, which are critical for the pharmaceutical industry.

The synthesis of 2-(1-chloroethyl)-pyridine hydrochloride typically involves a two-step process: first, the alkylation of pyridine to introduce the chloroethyl group, followed by acidification to form the hydrochloride salt. This method ensures high purity and scalability, making it suitable for large-scale production. Advanced purification techniques, such as high-performance liquid chromatography (HPLC), are employed to ensure the quality of the final product.

From an environmental perspective, there is growing interest in understanding the degradation pathways of this compound. Studies have shown that under aerobic conditions, 2-(1-chloroethyl)-pyridine hydrochloride undergoes microbial degradation, producing less toxic byproducts. This knowledge is crucial for assessing its environmental impact and developing strategies for waste management in industrial settings.

In conclusion, 2-(1-chloroethyl)-pyridine hydrochloride (CAS No. 149691-40-7) stands out as a multifaceted compound with applications spanning drug discovery, catalysis, and environmental science. Its unique chemical properties and versatile reactivity continue to drive innovative research across various disciplines. As new findings emerge, this compound is poised to play an even greater role in advancing modern chemistry and its practical applications.